2-Methylglutaronitrile

• IUPAC Name: 2-methylpentanedinitrile
• InChI: InChI=1S/C6H8N2/c1-6(5-8)3-2-4-7/h6H,2-3H2,1H3
• InChI Key: FPPLREPCQJZDAQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC#N)C#N
• Molecular Formula: C6H8N2
• DSSTOX Substance ID: DTXSID4025612
• Molecular Weight: 108.14 g/mol
• Physical Description: D,l-2-methylglutaronitrile is an amber liquid. (NTP, 1992), Liquid, A colorless, odorless liquid; [ChemIDplus] Amber liquid; [CAMEO] Deep brown clear liquid; [MSDSonline]
• Boiling Point: 257 to 266 °F at 10 mmHg (NTP, 1992)
• Flash Point: 259 °F (NTP, 1992), 98 °C
• Solubility: 10 to 50 mg/mL at 70.7 °F (NTP, 1992)
• Density: 0.95 at 68 °F (NTP, 1992) - Less dense than water; will float
• Vapor Pressure: 0.0051 [mmHg], 0.0051 mm Hg at 25 °C
• Color/Form: Liquid at ambient temperatures.
• CAS RN: 4553-62-2, 28906-50-5

Description

2-Methylglutaronitrile (MGN) is an aliphatic dinitrile. It is a high boiling solvent mainly used in the fiber industry. It is formed as a byproduct during the synthesis of adiponitrile.

Synthesis Analysis

The synthesis of β-picoline uses a mixture of 2-methylglutaronitrile and 2-ethylsuccinonitrile in the presence of silica-supported palladium, rhodium, and platinum catalysts by vapor phase hydrogenation. Its core electron binding energy (CEBE) has been calculated via density functional theory (DFT).

Molecular Structure Analysis

The molecular formula of 2-Methylglutaronitrile is C6H8N2. It has an average mass of 108.141 Da and a monoisotopic mass of 108.068748 Da.

Chemical Reactions Analysis

2-Methylglutaronitrile can polymerize in the presence of metals and some metal compounds. It is also used in the synthesis of 1,5-dimethyl-2-piperidone (1,5-DMPD) by a chemoenzymatic process.

Physical And Chemical Properties Analysis

2-Methylglutaronitrile is a colorless liquid. It has a density of 0.9548 g/cm^3. It has a melting point of -45 °C and a boiling point of 263 °C.

Scientific Research Applications

Synthesis of 3-Picoline

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Production of Nicotinamide and Nicotinic Acid

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Green Solvents

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Catalyst for Direct Synthesis

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Production of Dytek A

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Synthesis of 1,5-Dimethyl-2-Piperidone

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Catalyst for Vapour Phase Hydrogenation

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Production of Adiponitrile

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Safety and Hazards

2-Methylglutaronitrile is toxic if swallowed or in contact with skin. It is fatal if inhaled. It is recommended to avoid breathing its mist or vapors, and to use it only outdoors or in a well-ventilated area. It is also advised to wear protective gloves and clothing, and respiratory protection when handling this chemical.

Future Directions

2-Methylglutaronitrile can be converted to 3-methylpyridine (β-picoline) by partial hydrogenation. In addition to 3-methylpyridine, 3-methylpiperidine is obtained as a by-product from which further 3-methylpyridine can be obtained by dehydrogenation. This suggests potential future directions in the industrial application of 2-Methylglutaronitrile.

Mechanism of Action

Target of Action

2-Methylglutaronitrile is an organic compound with the formula NCCH2CH2CH(CH3)CN . It is primarily used as a starting compound for the synthesis of vitamin nicotinamide and certain green solvents .

Mode of Action

The compound interacts with its targets through a series of chemical reactions. For instance, it can be converted to 3-methylpyridine (β-picoline) by partial hydrogenation . This process involves the binding of 3-methyltetrahydropyridine to a Zn site and dehydrogenation by a vicinal Pd site to form 3-picoline .

Biochemical Pathways

2-Methylglutaronitrile is involved in the large-scale synthesis of adiponitrile . It is a by-product of the production of adiponitrile, which is a precursor of hexamethylenediamine and adipic acid, the building blocks for nylon 66 . The compound is also used in the production of 3-cyanopyridine (nicotinonitrile) through the ammonoxidation of 3-methylpyridine .

Pharmacokinetics

Its physical properties such as its colorless liquid state, density of 09548 g/cm3, melting point of -45 °C, and boiling point of 263 °C may influence its absorption, distribution, metabolism, and excretion in the body.

Result of Action

The molecular and cellular effects of 2-Methylglutaronitrile’s action depend on its specific use. For instance, when used in the synthesis of vitamin nicotinamide, it contributes to the production of a vital nutrient . When used in the production of green solvents, it contributes to the creation of environmentally friendly alternatives .

Action Environment

The action, efficacy, and stability of 2-Methylglutaronitrile can be influenced by various environmental factors. For instance, the compound’s conversion to 3-methylpyridine is promoted by the introduction of additional transition metal . Furthermore, the compound’s hydrogenation can be influenced by the presence of additional hydrogen in the reaction system .

Synthesis routes and methods

Procedure details

Into a 125 mL jacketed reaction vessel (temperature-controlled at 30° C. with a recirculating temperature bath) was placed 16.5 g of E. coli SW91/alginate beads prepared as described in Example 10. To the reaction vessel was added 68.25 mL of water, 1.0 mL of 0.20 M calcium acetate buffer (pH 7.0), and 14.25 mL (13.54 g, 1.25 M) of 2-methyglutaronitrile, and the mixture stirred at 30° C. Samples (0.100 mL) were mixed with 0.400 mL of water, then 0.360 mL of the diluted sample was mixed with 0.040 mL of 0.75 M N-methylpropionamide in water and 0.020 mL of 6.0 N HCl. The resulting mixture was filtered (0.22 μm) and the filtrate analyzed by HPLC for 2-methylgluratonitrile, 4-cyanopentanoic acid and 2-methlglutaric acid. The rate of production of 4-cyanopentanoic acid was 739 mM/h, and the reaction was complete in less than 2.5 h. At complete conversion of 2-methylglutaronitrile, the yields of 4-cyanopentanoic acid ammonium salt and 2-methylglutaric acid diammonium salt were 98.5% and 1.5% yields, respectively.